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Compound of Interest

Compound Name: 3-Acetoxy-11-ursen-28,13-olide

Cat. No.: B1151467

An In-depth Technical Guide to 3-Acetoxy-11-
ursen-28,13-olide

For Researchers, Scientists, and Drug Development
Professionals

This technical guide provides a comprehensive overview of the physical, chemical, and
biological properties of 3-Acetoxy-11-ursen-28,13-olide, a naturally occurring ursane-type
triterpenoid. The information is compiled for professionals in research, science, and drug
development who are interested in the potential therapeutic applications of this compound.

Core Physical and Chemical Properties

3-Acetoxy-11-ursen-28,13-olide, with the CAS number 35959-08-1, is a derivative of ursolic
acid.[1] It is found in various plant species, including Eucalyptus pulverulenta, Bursera linanoe,
and Eucalyptus viminalis.[1][2] The compound presents as a crystalline solid and has a high
purity of 298% when obtained from commercial suppliers.[1][3] For optimal stability, it should be
stored in a refrigerated or frozen state, protected from air and light.[3]

Quantitative Data Summary
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Property Value Source(s)
Molecular Formula C32H4804 [1112]
Molecular Weight 496.7 g/mol [1][2]

CAS Number 35959-08-1 [11[2]
Appearance Crystalline Solid [1]

Purity >98% [1][3]
Solubility in DMSO 10 mM [4]
XLogP3 7.7 [2]

Note: Specific experimental data for melting point, boiling point, and comprehensive spectral
analyses (*H-NMR, 3C-NMR, Mass Spectrometry, IR) for 3-Acetoxy-11-ursen-28,13-olide are
not readily available in the public domain. However, certificates of analysis from commercial
suppliers indicate that its structure has been confirmed by *H-NMR.[3]

Experimental Protocols

While detailed, step-by-step experimental protocols for the isolation and synthesis of 3-
Acetoxy-11-ursen-28,13-olide are not extensively published, the following sections outline the
general methodologies based on available information.

Isolation from Natural Sources

A general procedure for the isolation of triterpenoids from plant sources such as Eucalyptus
species would typically involve the following steps:
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General Isolation Workflow

Chemical Synthesis
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3-Acetoxy-11-ursen-28,13-olide is described as a reduction product of 11-ketoursolic acid.[5]
A plausible synthetic route would, therefore, involve the reduction of the ketone at the C-11
position.

3-Acetoxy-11-ursen-28,13-olide

Reduction Reaction Acetylation of 3-OH group Intramolecular Lactonization Purification
(e.g., with Sodium Borohydride) (e.g., with Acetic Anhydride) (if not already formed) (e.g., Crystallization, Chromatography)
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Plausible Synthetic Pathway

Biological Activity and Signaling Pathways

3-Acetoxy-11-ursen-28,13-olide exhibits promising biological activities, including anticancer
and protein tyrosine phosphatase 1B (PTP1B) inhibitory effects.

Anticancer Activity

This compound has been shown to enhance the inhibitory effect on various cancer cell lines,
including esophageal cancer cells (EC-109, KYSE150, EC-1) and human ovarian cancer cells
(A2780).[1][6] The proliferative activity of KYSE150 and EC-109 cells was significantly inhibited
at medium and high concentrations.[1] Furthermore, it has been found to possess
radiosensitizing activity.[1]

While the specific signaling pathway for 3-Acetoxy-11-ursen-28,13-olide is not fully
elucidated, the anticancer mechanisms of ursane triterpenoids often involve the induction of
apoptosis and cell cycle arrest.[7][8] A probable pathway involves the p53-mediated activation
of p38 MAPK, leading to the downregulation of anti-apoptotic proteins like Bcl-2 and the
upregulation of pro-apoptotic proteins, ultimately resulting in apoptosis.[7][9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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